Cas no 821799-82-0 (Decanal, 2-ethyl-2-(trifluoromethyl)-)

• Product name: Decanal, 2-ethyl-2-(trifluoromethyl)-
• CAS No: 821799-82-0
• MF: C₁₃H₂₃F₃O
• MW: 252.316334962845
• CID: 696279
• PubChem ID: 71419689

Decanal, 2-ethyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Decanal, 2-ethyl-2-(trifluoromethyl)-
• 2-ethyl-2-(trifluoromethyl)decanal
• DTXSID30838919
• 821799-82-0

• Inchi： InChI=1S/C13H23F3O/c1-3-5-6-7-8-9-10-12(4-2,11-17)13(14,15)16/h11H,3-10H2,1-2H3
• InChI Key： ULYSJNJWIJKVGO-UHFFFAOYSA-N
• SMILES： CCCCCCCCC(CC)(C=O)C(F)(F)F

Computed Properties

• Exact Mass: 252.17009984g/mol
• Monoisotopic Mass: 252.17009984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 17.1Ų